Cas no 88229-29-2 (Benzamide, 4-fluoro-N,N-bis(phenylmethyl)-)

Benzamide, 4-fluoro-N,N-bis(phenylmethyl)- structure
88229-29-2 structure
Product Name:Benzamide, 4-fluoro-N,N-bis(phenylmethyl)-
CAS No:88229-29-2
MF:C21H18FNO
MW:319.37212896347
CID:640496
PubChem ID:2832703
Update Time:2025-04-19

Benzamide, 4-fluoro-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-fluoro-N,N-bis(phenylmethyl)-
    • N,N-dibenzyl-4-fluorobenzamide
    • CBDivE_005049
    • AKOS002707221
    • AB00075070-01
    • Cambridge id 5190462
    • Oprea1_687811
    • AG-205/05841021
    • Oprea1_401373
    • 88229-29-2
    • DTXSID80385342
    • Inchi: 1S/C21H18FNO/c22-20-13-11-19(12-14-20)21(24)23(15-17-7-3-1-4-8-17)16-18-9-5-2-6-10-18/h1-14H,15-16H2
    • InChI Key: GFWSZXULGGXLHW-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(N(CC1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 319.137242360g/mol
  • Monoisotopic Mass: 319.137242360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 20.3Ų
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